Cas no 2172156-69-1 (5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole
• CAS No: 2172156-69-1
• MF: C₇H₁₀IN₃
• MW: 263.078873157501
• CID: 5888598
• PubChem ID: 165796204
• Update Time: 2025-10-30

5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole
• EN300-1590912
• 2172156-69-1

• Inchi： 1S/C7H10IN3/c1-11-6(5-3-2-4-5)9-7(8)10-11/h5H,2-4H2,1H3
• InChI Key： RAFFINSNJFNNBU-UHFFFAOYSA-N
• SMILES： IC1=NN(C)C(C2CCC2)=N1

Computed Properties

• Exact Mass: 262.99194g/mol
• Monoisotopic Mass: 262.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole

Introduction to 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS No. 2172156-69-1)

5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS No. 2172156-69-1) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities and utility in drug development. The structural motif of this molecule, featuring a cyclobutyl substituent and an iodine atom at the 3-position of the triazole ring, imparts unique electronic and steric properties that make it a promising candidate for further exploration.

The presence of the cyclobutyl group enhances the steric bulk of the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in drug design, where precise molecular interactions are critical for efficacy and minimal side effects. Additionally, the iodo substituent at the 3-position of the triazole ring introduces a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole, making it more accessible for medicinal chemists to explore its potential. These synthetic strategies often leverage palladium-catalyzed reactions, which are highly favored for their ability to facilitate carbon-carbon bond formations under mild conditions. The versatility of this compound has led to its incorporation in various research projects aimed at identifying novel therapeutic agents.

In the realm of medicinal chemistry, 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The triazole core is a common scaffold in many approved drugs due to its ability to modulate biological pathways effectively. For instance, derivatives of triazoles have shown promise in inhibiting enzymes and receptors involved in inflammatory responses, viral infections, and cancer progression. The structural features of this compound make it a suitable precursor for designing molecules with enhanced pharmacokinetic properties.

The iodine atom at the 3-position serves as a versatile synthetic handle, allowing for further derivatization through transition-metal-catalyzed reactions. This has opened up possibilities for generating libraries of compounds with diverse chemical properties and biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The cyclobutyl group also contributes to the overall shape and flexibility of potential drug candidates, which can be crucial for optimizing binding interactions within biological targets.

Current research efforts have focused on leveraging the unique structural attributes of 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole to develop novel therapeutics. One area of interest has been its application in antiviral drug discovery. Triazole derivatives have demonstrated efficacy against various viral pathogens by inhibiting key enzymes involved in their replication cycles. The steric hindrance provided by the cyclobutyl group may enhance binding affinity to viral proteases or polymerases, leading to more potent antiviral agents.

Furthermore, this compound has been explored as a building block for anticancer agents. The triazole moiety is known to interact with DNA and proteins in ways that can disrupt cancer cell proliferation. By incorporating structural elements such as the cyclobutyl group and an iodine atom, researchers aim to fine-tune these interactions for maximum therapeutic effect while minimizing off-target side effects. Preclinical studies have begun to uncover promising results from derivatives of 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole, suggesting its potential as a foundation for future oncology treatments.

The synthetic accessibility of this compound has also facilitated its use in material science applications beyond pharmaceuticals. For example, organometallic complexes derived from 5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole have been investigated for their photophysical properties, making them candidates for use in optoelectronic devices or as photosensitizers in photodynamic therapy.

In conclusion,5-cyclobutyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS No. 2172156-69-1) represents a versatile and intriguing molecule with significant potential across multiple domains of chemical research. Its unique structural features enable diverse synthetic manipulations and biological investigations, positioning it as a valuable tool for advancing both academic research and industrial applications.